Imazethapyr Impurity 8

Specification

• CAS No.: 202586-58-1
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.33
• Appearance: Solid

Introduction

Chemical Identity and Structural Characteristics

Imazethapyr Impurity 8 is chemically identified as 2-(4,4-dimethyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)-5-ethylnicotinic acid. This compound is structurally related to the parent herbicide Imazethapyr but differs in the substitution pattern at the 4-position of the imidazole ring, where the isopropyl group has been replaced with a methyl group. The compound's systematic nomenclature reflects this structural modification, indicating its derivation from the parent compound through a specific molecular transformation.

Identification Parameters

The key identification parameters for Imazethapyr Impurity 8 are summarized in the following table:

Parameter	Value
Chemical Name	2-(4,4-dimethyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)-5-ethylnicotinic acid
Synonyms	4-Desisopropyl-4-methyl Imazethapyr
CAS Registry Number	202586-58-1
Molecular Formula	C₁₄H₁₉N₃O₃
Molecular Weight	261.28 g/mol
Parent Compound	Imazethapyr (CAS: 81335-77-5)

Note: There appears to be some variation in reported molecular formulas across sources, with some listing C₁₄H₁₉N₃O and others implying C₁₄H₁₉N₃O₃. The latter is more consistent with the expected structure based on the parent compound's composition and the described structural modification.

Structural Relationship to Imazethapyr

Imazethapyr Impurity 8 is structurally derived from Imazethapyr (C₁₅H₁₉N₃O₃), which has the IUPAC name 5-ethyl-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid. The structural relationship involves the replacement of the isopropyl group at the 4-position of the imidazole ring with a methyl group, resulting in a 4,4-dimethyl substitution pattern rather than the 4-isopropyl-4-methyl pattern found in the parent compound.

Comparative Structural Analysis

The structural differences between Imazethapyr and its Impurity 8 can be understood through the following comparative analysis:

Feature	Imazethapyr	Imazethapyr Impurity 8
Core Structure	Imidazolinone herbicide with nicotinic acid moiety	Same core structure
4-Position Substitution	4-isopropyl-4-methyl	4,4-dimethyl
Ethyl Substitution	5-ethyl on pyridine ring	Retained 5-ethyl on pyridine ring
Carboxylic Acid Group	Present at position 3 of pyridine ring	Present at position 3 of pyridine ring

Physical and Chemical Properties

The physical and chemical properties of Imazethapyr Impurity 8 are influenced by its structural relationship to the parent compound. While specific experimental data for this impurity is limited in the literature, certain properties can be inferred based on its structure and comparison with related compounds.

Predicted Physical Properties

Property	Predicted Value/Characteristic
Physical State	Crystalline solid
Color	White to yellow
Solubility	Likely soluble in DMSO and methanol; limited water solubility
Melting Point	Expected range: 100-150°C (based on similar compounds)
UV Absorption	Expected maximum around 258 nm (similar to Imazethapyr)

Analytical Methods for Detection and Quantification

The analysis of Imazethapyr Impurity 8 is particularly important in quality control processes and environmental monitoring of the parent herbicide. Several analytical methodologies have been developed and applied for the detection and quantification of this compound.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection has been established as an effective method for the separation and quantification of Imazethapyr and its impurities. The following parameters have been employed in analytical procedures:

Parameter	Conditions
Column	C18 Diamosil™ reversed-phase column
Detector	UV array detector
Detection Wavelength	258 nm
Mobile Phase	Typically acetonitrile and 0.1% orthophosphoric acid
Sample Preparation	Solid-phase extraction (SPE) using C18 cartridges
Reference Standards	Calibration with authenticated reference standards

These analytical parameters allow for the effective separation of Imazethapyr Impurity 8 from the parent compound and other related impurities.

Origin and Formation

Imazethapyr Impurity 8 can form through several pathways during the synthesis, storage, or environmental degradation of Imazethapyr. Understanding these formation mechanisms is crucial for quality control and environmental fate assessments.

Significance in Regulatory and Quality Control Contexts

Imazethapyr Impurity 8 holds significant importance in regulatory frameworks and quality control protocols for the parent herbicide. The presence and concentration of this impurity must be monitored and controlled to ensure the safety and efficacy of commercial Imazethapyr formulations.

Research and Development Applications

Supplier Packaging	Typical Quantities
Reference Standard Vials	5 mg, 10 mg, 25 mg, 50 mg, 100 mg
Purity	≥95% (typically)
Form	Solid
Storage Requirements	-20°C, protected from light

These specifications are representative of typical offerings from specialty chemical suppliers.